Cas no 21579-37-3 (5-Amino-pyridazine-4-carboxylic acid)

• Product Name: 5-Amino-pyridazine-4-carboxylic acid
• CAS No: 21579-37-3
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD07371662
• CID: 249904
• PubChem ID: 21817856
• Update Time: 2025-08-05

5-Amino-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminopyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylicacid, 5-amino-
• 5-AMINO-PYRIDAZINE-4-CARBOXYLIC ACID
• 4-Amino-pyridazin-5-carbonsaeure
• 4-Pyridazinecarboxylicacid,5-amino
• 5-Amino-pyridazin-4-carbonsaeure
• EN300-4282054
• 21579-37-3
• 5-Aminopyridazine-4-carboxylicacid
• MFCD07371662
• 4-Pyridazinecarboxylic acid, 5-amino-
• AKOS006285821
• CS-0340535
• SB35427
• DTXSID80618405
• SCHEMBL5120215
• A879018
• FT-0704837
• 5-AMINO-PYRIDAZINE-4-CARBOXYLIC ACID,
• D87903
• BB 0261760
• DB-066561
• 5-Amino-pyridazine-4-carboxylic acid

• MDL： MFCD07371662
• Inchi： 1S/C5H5N3O2/c6-4-2-8-7-1-3(4)5(9)10/h1-2H,(H2,6,7)(H,9,10)
• InChI Key： AKPRYFURIIOSPV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NC=C1N)=O

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.10000
• LogP: 0.33820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines